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Compound of Interest

Compound Name: Isocomene

Cat. No.: B14461869 Get Quote

Isocomene: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Isocomene is a naturally occurring sesquiterpene featuring a unique tricyclic skeleton

composed of three fused cyclopentane rings. First isolated from the plant Isocoma wrightii, its

complex and compact structure, characterized by four contiguous stereocenters, has made it a

compelling target for total synthesis and a subject of interest for its potential, though largely

unexplored, biological activities. This technical guide provides a detailed overview of the

physical and chemical properties of isocomene, its synthesis, and a summary of the known

biological activities of the broader class of triquinane sesquiterpenes.

Physical Properties
The experimental data for some of the physical properties of isocomene are limited. The

following tables summarize the available experimental and computed data.
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Identifier Value Reference

Molecular Formula C₁₅H₂₄ [1][2][3][4][5][6][7][8]

Molecular Weight 204.35 g/mol [1][2][3][4][5][6][7][8]

CAS Number 71629-00-0 ((±)-Isocomene) [1][4][7][8]

IUPAC Name

(1S,2S,5R,8R)-2,5,6,8-

tetramethyltricyclo[6.3.0.0¹⁵]un

dec-6-ene (for (-)-Isocomene)

Physical Property Value Type Reference

Melting Point 60-62 °C
Experimental (for (±)-

isocomene)
[7]

Boiling Point 240.81 °C Computed [9]

Density Data not available -

Water Solubility
0.07152 mg/L (at 25

°C)
Computed [9]

LogP (Octanol-Water

Partition Coefficient)
6.12 Computed [9]

Chemical Properties and Reactivity
Isocomene is a hydrocarbon and is expected to exhibit reactivity typical of alkenes and

strained ring systems. Its chemical stability and reactivity are significantly influenced by its

unique tricyclic structure.

The total synthesis of isocomene, most notably by M.C. Pirrung, provides significant insight

into its chemical properties. The key transformations involved in the synthesis highlight the

molecule's susceptibility to certain types of reactions:

Intramolecular [2+2] Photocycloaddition: The synthesis utilizes a light-induced intramolecular

cycloaddition to form a key tricyclic intermediate. This indicates that the precursor molecule
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can be activated by UV light to form new carbon-carbon bonds and create a strained four-

membered ring.

Cation-Induced Skeletal Rearrangement: A crucial step in the synthesis involves the

rearrangement of the carbon skeleton initiated by an acid catalyst. This demonstrates the

propensity of the isocomene framework and its precursors to undergo carbocation-mediated

rearrangements, driven by the release of ring strain.

Experimental Protocols: Total Synthesis of (±)-
Isocomene
The following is a summary of the experimental protocol for the total synthesis of (±)-

isocomene as reported by M.C. Pirrung.

Synthesis of 2,6-Dimethyl-1-(4-methyl-4-pentenyl)-1-
cyclohexen-3-one
To a solution of 3-ethoxy-2,6-dimethyl-2-cyclohexen-1-one in THF is added the Grignard

reagent derived from 5-bromo-2-methyl-1-pentene. The resulting product is then hydrolyzed

with aqueous HCl to yield the desired enone.

Intramolecular [2+2] Photocycloaddition
A solution of 2,6-dimethyl-1-(4-methyl-4-pentenyl)-1-cyclohexen-3-one in hexane is irradiated

with a Hanovia medium-pressure mercury lamp through a Pyrex filter. The solvent is removed

in vacuo, and the resulting photoproduct, a tricyclo[6.3.0.0¹⁶]undecanone, is purified by

chromatography.

Synthesis of (±)-Isocomene
The tricyclic ketone is treated with methylenetriphenylphosphorane in DMSO at 70°C. The

resulting olefin is then refluxed in benzene with a catalytic amount of p-toluenesulfonic acid to

furnish (±)-isocomene. The product is purified by distillation.[7]

Biological Activity
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To date, there is a significant lack of specific studies on the biological activities of isocomene
itself. However, isocomene belongs to the broader class of triquinane sesquiterpenes, many of

which have been reported to exhibit a range of biological effects. It is important to note that the

following information is for the general class of compounds and may not be representative of

isocomene's specific activity.

Triquinane sesquiterpenoids have been shown to possess:

Cytotoxic Activity: Many linear triquinane sesquiterpenoids have demonstrated cytotoxic

effects against various cancer cell lines, including HeLa and K562.[10]

Antimicrobial Activity: Some members of this class exhibit antimicrobial properties.[10]

Anti-inflammatory Activity: Certain triquinanes have been investigated for their anti-

inflammatory potential.[10]

Further research is required to determine if isocomene shares any of these biological

activities.
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Caption: Key transformations in the total synthesis of isocomene.

Experimental Workflow for Isocomene Synthesis
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Caption: Workflow for the total synthesis of (±)-isocomene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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